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Compound of Interest

Compound Name: 1,3-Benzodioxole-4,5-diol

Cat. No.: B15349070 Get Quote

In-Depth Technical Guide to 1,3-Benzodioxole-
4,5-diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological significance of 1,3-Benzodioxole-4,5-diol. The information

is intended to support research and development efforts in medicinal chemistry and related

fields.

Core Physicochemical Properties
Quantitative data for 1,3-Benzodioxole-4,5-diol is summarized in the table below. It is

important to note that while key properties have been experimentally determined, values for

boiling point, aqueous solubility, and pKa are not readily available in the cited literature and

would likely require experimental determination or computational prediction.
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Property Value Source

CAS Number 23780-63-4 --INVALID-LINK--

Molecular Formula C₇H₆O₄ --INVALID-LINK--

Molecular Weight 154.12 g/mol --INVALID-LINK--

Melting Point 99 °C --INVALID-LINK--

Density 1.581 g/cm³ (Predicted) --INVALID-LINK--

Polar Surface Area (PSA) 58.92 Å² --INVALID-LINK--

LogP 0.82650 --INVALID-LINK--

Experimental Protocols
While specific experimental protocols for the synthesis of 1,3-Benzodioxole-4,5-diol are not

extensively detailed in the available literature, a general and widely applicable method involves

the reaction of a catechol derivative with a dihalomethane.[1] This approach can be adapted for

the synthesis of 1,3-Benzodioxole-4,5-diol, starting from pyrogallol (1,2,3-trihydroxybenzene).

General Synthesis of 1,3-Benzodioxole Derivatives:

The synthesis of 1,3-benzodioxoles can be achieved through the condensation of a catechol

with an appropriate aldehyde or ketone in the presence of an acid catalyst.[2] A common

method involves heating the catechol and an aldehyde or ketone with an entrainer such as

cyclohexane to azeotropically remove the water formed during the reaction.[2] Carbon-based

solid acids have been shown to be effective catalysts for this reaction, leading to high

conversion and selectivity.[2]

For the synthesis of the parent compound, 1,3-benzodioxole, catechol is reacted with a

dihalomethane.[1] A more specific method for creating substituted benzodioxoles involves the

reaction of a catechol with an aldehyde or ketone under reflux with an acid catalyst and an

entrainer to remove water.[2]

Workflow for the Synthesis of a Substituted 1,3-Benzodioxole:
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General synthetic workflow for 1,3-benzodioxole derivatives.

Biological Significance and Signaling Pathways
Derivatives of 1,3-benzodioxole have garnered significant interest in the scientific community

due to their diverse biological activities, including anti-inflammatory, neuroprotective, and

anticancer properties.[3] Notably, certain diol-containing steroid derivatives have been shown to

exert neuroprotective effects through the activation of the PI3K/Akt signaling pathway. This

pathway is a critical regulator of cell survival, proliferation, and apoptosis.
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The proposed mechanism involves the activation of Estrogen Receptor Alpha (ERα), which in

turn leads to the phosphorylation and activation of Akt (also known as Protein Kinase B).

Activated Akt then phosphorylates and inactivates Glycogen Synthase Kinase 3 Beta (GSK3β).

The inactivation of GSK3β prevents the pro-apoptotic signaling cascade, thereby promoting

neuronal survival.

PI3K/Akt Signaling Pathway in Neuroprotection by a Diol Derivative:
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Neuroprotective signaling via the PI3K/Akt pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physicochemical properties of 1,3-Benzodioxole-4,5-
diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349070#physicochemical-properties-of-1-3-
benzodioxole-4-5-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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